Cas no 202124-67-2 (2-(5-cyano-1H-indol-1-yl)acetic acid)

• Product Name: 2-(5-cyano-1H-indol-1-yl)acetic acid
• CAS No: 202124-67-2
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• MDL: MFCD03839835
• CID: 241016
• PubChem ID: 40423991
• Update Time: 2025-04-19

2-(5-cyano-1H-indol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyanoindole-1-acetic acid
• 1H-Indole-1-aceticacid, 5-cyano-
• 2-(5-cyanoindol-1-yl)acetic acid
• 1H-Indole-1-aceticacid,5-cyano
• 2-(5-cyano-1H-indol-1-yl)acetic acid
• 2-(5-Cyano-1H-indol-1-yl)aceticacid
• 5-Cyanoindole-1-aceticacid
• CS-0171493
• 2-(5-cyano-1-indolyl)acetic acid
• (5-Cyano-1H-indol-1-yl)acetic acid
• 1H-Indole-1-acetic acid, 5-cyano-
• CIA12467
• DTXSID70654099
• SCHEMBL3465527
• A814333
• 2-(5-cyanoindol-1-yl)ethanoic acid
• (5-cyano-indol-1-yl)acetic acid
• MFCD03839835
• 202124-67-2
• 5-cyanoindole-1-acetic acid, AldrichCPR
• FT-0653043
• Q-102917
• F1913-0249
• AS-35376
• AKOS006340583
• (5-cyano-indol-1-yl)-acetic acid
• DB-066089
• (5-CYANOINDOL-1-YL)ACETIC ACID

• MDL： MFCD03839835
• Inchi： 1S/C11H8N2O2/c12-6-8-1-2-10-9(5-8)3-4-13(10)7-11(14)15/h1-5H,7H2,(H,14,15)
• InChI Key： VKTAXUOHHZJUMN-UHFFFAOYSA-N
• SMILES： OC(CN1C=CC2C=C(C#N)C=CC1=2)=O

Computed Properties

• Exact Mass: 200.05900
• Monoisotopic Mass: 200.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 1.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 468.6°Cat760mmHg
• Flash Point: 237.2°C
• Refractive Index: 1.639
• Solubility: Very slightly soluble (0.92 g/l) (25 º C),
• PSA: 66.02000
• LogP: 1.59758

2-(5-cyano-1H-indol-1-yl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Storage Condition：Room temperature